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Introduction
The study of ocean circulation is critical for understanding global climate patterns, marine

ecosystem dynamics, and the transport of nutrients and pollutants. Uranium-series isotopes,

particularly the decay chain of Uranium-238 (²³⁸U), provide powerful tools for tracing the

movement and mixing of water masses over various timescales. This document provides

detailed application notes and protocols for utilizing uranium isotopes to investigate ocean

circulation patterns.

Uranium is a naturally occurring element in seawater with a conservative behavior, meaning its

concentration is relatively stable and primarily influenced by salinity. However, the isotopic

ratios of uranium and its decay products can vary due to processes such as radioactive decay,

alpha recoil, and scavenging, making them excellent tracers for oceanographic processes. The

primary isotopes of interest are ²³⁸U and its daughter products, Thorium-234 (²³⁴Th) and

Uranium-234 (²³⁴U). The disequilibrium between these isotopes provides insights into the age,

origin, and mixing rates of different water masses.
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The primary uranium isotopes and their decay products used in ocean circulation studies are

detailed below. Their distinct nuclear properties and behaviors in the marine environment allow

for the investigation of a wide range of oceanographic processes.
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Isotope Half-life

Typical
Seawater
Concentration/
Activity Ratio

Application in
Ocean
Circulation

Reference

²³⁸U
4.468 × 10⁹

years

~3.2 µg/kg

(concentration)

Serves as a

stable reference

due to its long

half-life and

conservative

nature in

seawater.

[1]

²³⁴U
2.455 × 10⁵

years

Activity Ratio

(²³⁴U/²³⁸U) ≈

1.147

The excess of

²³⁴U in seawater,

due to alpha

recoil during

weathering of

continental

rocks, can be

used to trace the

input of fresh

water and the

age of water

masses.

Deviations from

the mean

oceanic ratio can

indicate mixing

with older or

younger water

masses.

[2]

²³⁴Th 24.1 days Varies

significantly with

depth and

biological activity

The

disequilibrium

between the

short-lived ²³⁴Th

and its parent

²³⁸U is a powerful

[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.researchgate.net/publication/364655614_Determination_of_Uranium_Isotopes_in_Environmental_Samples_Using_Different_Analytical_Techniques_A_Comparison
https://pubs.acs.org/doi/10.1021/acs.iecr.5b03136
https://essd.copernicus.org/articles/12/1267/2020/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


tool for

quantifying

particle export

from the surface

ocean (the

biological carbon

pump), which

influences large-

scale nutrient

distribution and

ocean

circulation.

²³⁶U
2.342 × 10⁷

years

Anthropogenic

origin,

concentrations

vary

Released from

nuclear

reprocessing

plants and

weapons testing,

²³⁶U acts as a

transient tracer

for tracking the

pathways and

transit times of

surface and

intermediate

water masses,

particularly in the

North Atlantic

and Arctic

Oceans.

[4]

²³³U 1.592 × 10⁵

years

Anthropogenic

origin, very low

concentrations

Also of

anthropogenic

origin, the ratio of

²³³U to ²³⁶U can

help to

distinguish

between different

sources of

[5]
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anthropogenic

input and trace

specific water

mass pathways.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key relationships and processes involved in using

uranium isotopes to trace ocean circulation.

²³⁸U
(t½ = 4.47 x 10⁹ y)

²³⁴Th
(t½ = 24.1 d)

α decay ²³⁴ᵐPa
(t½ = 1.17 min)

β⁻ decay ²³⁴U
(t½ = 2.45 x 10⁵ y)

β⁻ decay ²³⁰Th
(t½ = 7.54 x 10⁴ y)

α decay ²²⁶Ra
(t½ = 1600 y)

α decay ²⁰⁶Pb
(Stable)

... (series of α and β⁻ decays)

Click to download full resolution via product page

Uranium-238 decay series relevant to oceanography.
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Sample Collection & Preparation

Chemical Separation

Isotopic Analysis

Data Processing

Seawater Sampling
(e.g., Niskin bottles)

Filtration (e.g., 0.45 µm filter)
to separate dissolved and particulate phases

Acidification (pH ~2)
for preservation

Addition of isotopic tracers
(e.g., ²³³U, ²³⁶U) for yield determination

Preconcentration of Uranium
(e.g., Fe(OH)₃ or Ca₃(PO₄)₂ co-precipitation)

Purification using
Anion Exchange & UTEVA Resin

Multi-Collector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS)

Data Reduction and Correction
(blank, mass bias, tailing)

Calculation of Isotope Ratios
(e.g., ²³⁴U/²³⁸U, δ²³⁸U)
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Experimental workflow for uranium isotope analysis.
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Experimental Protocols
Protocol 1: Seawater Sample Collection and
Preservation

Sample Collection: Collect seawater samples at desired depths using clean Niskin bottles

mounted on a CTD (Conductivity, Temperature, Depth) rosette.

Filtration: Immediately after collection, filter the seawater through a 0.45 µm filter (e.g.,

polycarbonate or cellulose nitrate) to separate the dissolved and particulate fractions. The

filtrate is used for dissolved uranium isotope analysis.

Preservation: Acidify the filtered seawater to a pH of approximately 2 with ultra-pure nitric

acid (HNO₃). This prevents the adsorption of uranium onto the container walls and inhibits

biological activity.

Tracer Addition: For isotope dilution analysis, add a known amount of an isotopic spike (e.g.,

a solution containing ²³³U and/or ²³⁶U) to a precisely weighed aliquot of the acidified seawater

sample.[4] The spike allows for the correction of instrumental mass bias and the

determination of uranium concentration.

Protocol 2: Preconcentration and Purification of
Uranium from Seawater
This protocol is a synthesis of methods described in the literature.[6][7]

Co-precipitation:

To the seawater sample (typically 1-20 liters), add a solution of iron(III) chloride (FeCl₃).

Adjust the pH to ~8 by adding ammonium hydroxide (NH₄OH) to induce the precipitation of

iron(III) hydroxide (Fe(OH)₃). Uranium co-precipitates with the Fe(OH)₃.

Alternatively, calcium phosphate (Ca₃(PO₄)₂) co-precipitation can be used.[6]

Allow the precipitate to settle, then centrifuge to collect the solid phase.

Dissolution: Dissolve the precipitate in concentrated nitric acid (HNO₃).
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Anion Exchange Chromatography:

Load the dissolved sample onto an anion exchange resin column (e.g., Dowex 1x8).

Wash the column with nitric acid to remove matrix elements.

Elute the uranium fraction with dilute hydrochloric acid (HCl).

UTEVA Resin Purification:

Condition a UTEVA (Uranium and TEtraValent Actinides) resin column with 3M HNO₃.

Load the uranium fraction from the anion exchange step onto the UTEVA column.

Wash the column with 3M HNO₃ to remove any remaining impurities.

Wash with 9M HCl to remove thorium isotopes.

Elute the purified uranium with a dilute HCl solution (e.g., 0.01M HCl).

Protocol 3: Isotopic Analysis by MC-ICP-MS
Sample Introduction: Introduce the purified uranium sample into the MC-ICP-MS. A

desolvating nebulizer system is often used to enhance sensitivity.[7]

Instrument Tuning: Tune the instrument for optimal sensitivity and stability, and to minimize

interferences.

Data Acquisition: Measure the ion beams of the uranium isotopes of interest (e.g., ²³³U, ²³⁴U,

²³⁵U, ²³⁶U, ²³⁸U) simultaneously using multiple Faraday cups and/or ion counters.

Corrections: Apply corrections for instrumental background, mass bias (using the added

isotopic spike or by bracketing with standards), and peak tailing from the abundant ²³⁸U

isotope onto adjacent masses.[4]

Data Reporting: Express the results as activity ratios (e.g., ²³⁴U/²³⁸U) or delta values (δ²³⁸U),

which represent the per mil deviation from a standard reference material.
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Data Presentation: Uranium Isotope Ratios in Major
Ocean Basins
The following tables summarize representative uranium isotope data from various ocean

basins, providing a baseline for comparative studies of ocean circulation.

Table 1: ²³⁴U/²³⁸U Activity Ratios in Different Ocean Basins

Ocean Basin Water Mass Depth (m)
²³⁴U/²³⁸U
Activity Ratio

Reference(s)

Atlantic Ocean
North Atlantic

Central Water
200 - 800 1.144 - 1.148 [2]

North Atlantic

Deep Water
1500 - 4000 1.143 - 1.146 [8]

Antarctic Bottom

Water
> 4000 1.146 - 1.149 [8]

Pacific Ocean

North Pacific

Intermediate

Water

500 - 1500 1.145 - 1.149 [9]

Pacific Deep

Water
2000 - 4000 1.148 - 1.152 [9]

Southern Ocean
Circumpolar

Deep Water
1000 - 3000 1.147 - 1.150 [10]

Antarctic Bottom

Water
> 3000 1.148 - 1.151 [10]

Arctic Ocean Atlantic Water 200 - 800 1.142 - 1.146 [11]

Arctic Deep

Water
> 800 1.145 - 1.148 [11]

Table 2: Anthropogenic Uranium Isotopes in the North Atlantic and Arctic Oceans
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Location Water Mass Depth (m)

²³⁶U
Concentrati
on
(atoms/kg)

²³³U/²³⁶U
Atom Ratio

Reference(s
)

North Atlantic
Surface

Water
< 100

1 x 10⁷ - 5 x

10⁸
0.01 - 0.03 [12]

Labrador Sea

Water
500 - 2000

5 x 10⁶ - 2 x

10⁷
~0.02 [12]

Arctic Ocean
Atlantic Water

Inflow
200 - 500

1 x 10⁷ - 8 x

10⁷
0.015 - 0.025 [5]

Canada

Basin Deep

Water

> 1000
2 x 10⁶ - 1 x

10⁷
~0.02 [5]

Conclusion
The isotopic systems of uranium and its decay products offer a versatile and powerful suite of

tools for investigating ocean circulation on a wide range of spatial and temporal scales. The

conservative nature of total uranium, combined with the predictable radioactive decay and

fractionation of its isotopes, allows for the tracing of water mass origins, mixing pathways, and

transit times. The detailed protocols provided herein offer a robust framework for researchers to

employ these techniques in their studies of the complex dynamics of the world's oceans.

Continued advancements in mass spectrometry and the expansion of global isotope databases

will further enhance the utility of uranium isotopes in oceanographic research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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